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Compound of Interest

Methyl 2-
Compound Name:
(Methylsulfonamido)phenylacetate

Cat. No.: B172119

In-depth Technical Guide: Methyl 2-
(Methylsulfonamido)phenylacetate

A comprehensive search for the specific compound, Methyl 2-
(Methylsulfonamido)phenylacetate, did not yield a registered CAS number or documented
physical constants in publicly accessible chemical databases and scientific literature.

Extensive searches were conducted using a variety of synonyms and structural descriptors,
including:

e Methyl 2-(Methylsulfonamido)phenylacetate

o Methyl 2-(N-methylsulfonamido)phenylacetate

» Methyl 2-(methanesulfonamido)phenylacetate
 ortho-(methylsulfonamido)phenylacetic acid methyl ester
o 2-(methylsulfonylamino)phenylacetic acid methyl ester

» N-mesyl-2-aminophenylacetic acid methyl ester
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These inquiries consistently resulted in information for related but structurally distinct
compounds, such as:

» Isomers with the methylsulfonamido group at the para (4) or meta (3) position of the phenyl
ring.

e The corresponding carboxylic acids (e.g., 2-(Methylsulfonamido)phenylacetic acid).
e Analogues with different functional groups at the 2-position (e.g., methylamino).

This lack of specific data indicates that "Methyl 2-(Methylsulfonamido)phenylacetate" is
likely not a commercially available or widely studied compound. Therefore, the core
requirements of this technical guide, including the presentation of quantitative data and detailed
experimental protocols, cannot be fulfilled at this time.

Synthetic Considerations

While no direct synthesis for Methyl 2-(Methylsulfonamido)phenylacetate has been found, a
plausible synthetic route can be conceptualized based on established organic chemistry
principles. The following diagram outlines a potential workflow for its preparation.

Starting Material Esterification Sulfonylation

ilfonyl chloride,
g., Pyridine or Triethylamine,

2-Aminophenylacetic acid Methyl 2-aminophenylacetate Methyl 2-(Methylsulfonamido)phenylacetate

Click to download full resolution via product page
Caption: Proposed synthetic workflow for Methyl 2-(Methylsulfonamido)phenylacetate.
This proposed synthesis involves two key steps:

« Esterification: The starting material, 2-Aminophenylacetic acid, would first undergo
esterification to form Methyl 2-aminophenylacetate. This is a standard reaction typically
carried out in methanol with an acid catalyst.
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» Sulfonylation: The resulting amino ester would then be reacted with methanesulfonyl chloride
in the presence of a non-nucleophilic base to form the desired N-sulfonamide, yielding
Methyl 2-(Methylsulfonamido)phenylacetate.

It is important to note that this is a theoretical pathway. The actual experimental conditions,
such as reaction times, temperatures, and purification methods, would need to be optimized.
The physical and chemical properties of the final product would also require thorough
characterization using techniques like NMR spectroscopy, mass spectrometry, and melting
point analysis.

Conclusion for Researchers

For researchers, scientists, and drug development professionals interested in this specific
molecule, the current lack of available data necessitates its de novo synthesis and
characterization. The proposed synthetic workflow provides a logical starting point for such an
endeavor. Any future work that successfully synthesizes and characterizes "Methyl 2-
(Methylsulfonamido)phenylacetate" would be a valuable contribution to the chemical
literature.

 To cite this document: BenchChem. ["Methyl 2-(Methylsulfonamido)phenylacetate” CAS
number and physical constants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172119#methyl-2-methylsulfonamido-phenylacetate-
cas-number-and-physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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